2-(1-Methanesulfonylethenyl)furan

• Molecular Formula: C7H8O3S
• Molecular Weight: 172.20 g/mol
• IUPAC Name: 2-(1-methylsulfonylethenyl)furan
• InChI: InChI=1S/C7H8O3S/c1-6(11(2,8)9)7-4-3-5-10-7/h3-5H,1H2,2H3
• InChI Key: PRHMRACOMWUDEL-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C(=C)C1=CC=CO1

Description

2-(1-Methanesulfonylethenyl)furan is a specialized furan derivative of interest in advanced organic synthesis and medicinal chemistry research. The compound features a furan ring, a common motif in bioactive natural products and pharmaceuticals, linked to a methanesulfonylethenyl group. This functional group can act as a versatile Michael acceptor, making the compound a valuable electrophilic building block for constructing more complex molecular architectures, such as furan-fused polyheterocyclic systems . Researchers can utilize this reagent in the development of novel compounds for various biological evaluations. Furan derivatives are widely studied for their diverse pharmacological activities, and the introduction of a sulfonyl group can significantly influence the compound's reactivity and potential interaction with biological targets . This product is intended for research and development purposes in a laboratory setting only. It is not for diagnostic, therapeutic, or any other human use. Researchers should consult the safety data sheet (SDS) and handle the material with appropriate personal protective equipment.

Synthetic Strategies for 2 1 Methanesulfonylethenyl Furan and Analogous Structures

Conventional Multistep Synthesis Approaches

Conventional multistep syntheses offer a reliable, albeit sometimes lengthy, pathway to complex molecules like 2-(1-methanesulfonylethenyl)furan. A common and logical approach commences with a readily available starting material, such as 2-acetylfuran (B1664036), and introduces the desired functionality through a series of well-established reactions. One of the most prominent methods for the formation of the carbon-carbon double bond in the target molecule is the Horner-Wadsworth-Emmons (HWE) reaction.

The HWE reaction involves the olefination of an aldehyde or ketone with a stabilized phosphonate (B1237965) carbanion, typically yielding an (E)-alkene with high stereoselectivity. wikipedia.orgresearchgate.net In the context of synthesizing 2-(1-methanesulfonylethenyl)furan, the key reagents would be 2-acetylfuran and a phosphonate bearing a methylsulfonyl group, such as diethyl (methylsulfonyl)methylphosphonate.

The synthesis of the required phosphonate reagent, diethyl (methylsulfonyl)methylphosphonate, can be achieved through a two-step process starting from diethyl [(phenylthio)methyl]phosphonate. The first step involves the oxidation of the sulfide (B99878) to a sulfone using an oxidizing agent like hydrogen peroxide in acetic acid. researchgate.net The subsequent reaction with a suitable methylating agent would yield the desired phosphonate. An alternative preparation involves the reaction of N,N-diethyl methanesulfonamide (B31651) with butyllithium (B86547) and diethyl chlorophosphate. organic-chemistry.org

Once the phosphonate is obtained, the HWE reaction with 2-acetylfuran would proceed by deprotonating the phosphonate with a strong base, such as sodium hydride or n-butyllithium, to generate the reactive carbanion. This carbanion then undergoes nucleophilic addition to the carbonyl group of 2-acetylfuran, followed by elimination of the phosphate (B84403) byproduct to form the desired alkenyl sulfone.

Table 1: Proposed Horner-Wadsworth-Emmons Reaction for 2-(1-Methanesulfonylethenyl)furan

Step	Reactants	Reagents & Conditions	Product
1	Diethyl [(phenylthio)methyl]phosphonate	H₂O₂ / Acetic Acid	Diethyl [(phenylsulfonyl)methyl]phosphonate
2	Diethyl (methylsulfonyl)methylphosphonate, 2-Acetylfuran	1. NaH, THF 2. Addition of 2-acetylfuran	2-(1-Methanesulfonylethenyl)furan

Convergent Synthesis Methodologies for Furan (B31954) and Alkenyl Sulfone Integration

A prominent convergent approach is the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki or Heck reaction.

In a Suzuki coupling approach, a furan-containing organoboron reagent, like 2-furylboronic acid, can be coupled with a vinyl halide bearing the methylsulfonyl group, for instance, 1-bromo-1-(methylsulfonyl)ethene. The reaction is typically catalyzed by a palladium(0) complex with a suitable phosphine (B1218219) ligand and requires a base. nih.govyoutube.com

Table 2: Proposed Suzuki Coupling for 2-(1-Methanesulfonylethenyl)furan

Furan Fragment	Alkenyl Sulfone Fragment	Catalyst System	Product
2-Furylboronic acid	1-Bromo-1-(methylsulfonyl)ethene	Pd(PPh₃)₄, Na₂CO₃	2-(1-Methanesulfonylethenyl)furan

Alternatively, a Heck reaction could be employed. organic-chemistry.orgresearchgate.net In this scenario, a furan derivative, such as furan itself or a 2-halofuran, could be coupled with methyl vinyl sulfone. The Heck reaction is catalyzed by a palladium(II) salt, often with a phosphine ligand, in the presence of a base. organic-chemistry.org The regioselectivity of the addition to the vinyl sulfone would be a critical factor to control.

A third convergent strategy could involve the use of organolithium reagents. For example, 2-furyllithium, which can be generated by the deprotonation of furan with a strong base like n-butyllithium, could react with a suitable electrophilic partner containing the 1-methanesulfonylethenyl moiety. wikipedia.org

Catalytic Pathways in the Formation of Furan-Substituted Alkenyl Sulfones

Catalytic methods offer efficient and often more environmentally friendly routes to complex molecules by reducing the need for stoichiometric reagents. Both the formation of the furan ring and the introduction of the alkenyl sulfone can be achieved through various catalytic processes.

Rhodium(III)-catalyzed C-H activation has emerged as a powerful tool for the synthesis of substituted furans. researchgate.netorganic-chemistry.orgnih.gov For instance, the reaction of α,β-unsaturated ketones with acrylates in the presence of a rhodium(III) catalyst can lead to the formation of trisubstituted furans. organic-chemistry.org While not a direct route to the target molecule, this methodology highlights the potential of C-H activation in building the furan core, which could then be further functionalized.

Palladium catalysis is also central to many furan syntheses and modifications. Palladium-catalyzed cross-coupling reactions, as mentioned in the convergent synthesis section, are a prime example. nih.govyoutube.com Furthermore, palladium-catalyzed Heck reactions are a well-established method for the synthesis of vinyl sulfones. organic-chemistry.org The coupling of aryl or vinyl halides with vinyl sulfones proceeds in the presence of a palladium catalyst and a base. organic-chemistry.org

Table 3: Examples of Catalytic Reactions Relevant to the Synthesis

Reaction Type	Catalyst	Reactants	Product Type
Furan Synthesis	Rh(III) complex	α,β-Unsaturated ketone, Acrylate	Trisubstituted furan
Suzuki Coupling	Pd(PPh₃)₄	Arylboronic acid, Vinyl halide	Aryl vinyl compound
Heck Reaction	Pd(OAc)₂ / Ligand	Aryl halide, Vinyl sulfone	Aryl vinyl sulfone

These catalytic methods offer the advantages of high efficiency and selectivity. The development of new catalyst systems continues to expand the scope and applicability of these reactions.

Atom-Economical and Green Chemistry Methodologies for Synthesis

The principles of green chemistry and atom economy are increasingly important in modern organic synthesis, aiming to reduce waste and environmental impact. These principles can be applied to the synthesis of 2-(1-methanesulfonylethenyl)furan and its analogs.

An atom-economical alternative to the Wittig and Horner-Wadsworth-Emmons reactions is the Knoevenagel condensation. This reaction involves the condensation of an aldehyde or ketone with a compound containing an active methylene (B1212753) group, catalyzed by a base. For the synthesis of a precursor to the target molecule, furfural (B47365) could be condensed with a derivative of methylsulfonylacetic acid. researchgate.net The Knoevenagel condensation often uses milder conditions and generates water as the only byproduct, making it a greener alternative.

The use of renewable starting materials is a key aspect of green chemistry. Furfural, which can be derived from biomass, is an attractive starting material for the synthesis of furan derivatives. Its conversion to 2-acetylfuran or other suitable precursors can be a key step in a green synthetic route.

Furthermore, the development of catalyst-free reactions is a significant step towards greener synthesis. For example, the synthesis of vinyl sulfones from sulfinic acid sodium salts and dibromides has been reported to proceed in the absence of a metal catalyst. nih.gov

Table 4: Green Chemistry Approaches

Green Strategy	Example Reaction	Advantages
Atom Economy	Knoevenagel Condensation	High atom economy, water as byproduct
Renewable Feedstocks	Use of Furfural	Derived from biomass, sustainable
Catalyst-Free Reactions	Metal-free vinyl sulfone synthesis	Avoids toxic and expensive metal catalysts

By incorporating these green chemistry principles, the synthesis of 2-(1-methanesulfonylethenyl)furan can be made more sustainable and environmentally friendly.

Reactivity and Transformational Chemistry of 2 1 Methanesulfonylethenyl Furan

Electrophilic Reactions of the Furan (B31954) Moiety

The furan ring is an electron-rich aromatic heterocycle that typically undergoes electrophilic aromatic substitution (EAS) much more readily than benzene. chemicalbook.compearson.com In an unsubstituted furan, electrophilic attack preferentially occurs at the C2 position (α-position) because the resulting cationic intermediate (the sigma complex) is stabilized by three resonance structures, which is more stable than the intermediate formed from attack at the C3 position (β-position), which has only two resonance structures. chemicalbook.comquora.com

However, in 2-(1-Methanesulfonylethenyl)furan , the substituent at the C2 position profoundly alters this reactivity. The 1-methanesulfonylethenyl group acts as a strong electron-withdrawing group (EWG), significantly deactivating the furan ring towards electrophilic attack. youtube.comyoutube.com This deactivation occurs because the EWG pulls electron density from the π-system of the ring, making it less nucleophilic.

Despite this deactivation, if an electrophilic substitution reaction were to occur, it would be directed to the C5 position. The C2-substituent deactivates the adjacent C3 position more strongly than the distal C5 position. The attack at C5 leads to a more stable cationic intermediate compared to attack at other available positions (C3 or C4). youtube.com Therefore, reactions such as nitration, halogenation, or Friedel-Crafts acylation, which require harsh conditions for deactivated systems, would be expected to yield the 5-substituted product, albeit likely in low yields.

Table 1: Expected Regioselectivity of Electrophilic Aromatic Substitution on 2-(1-Methanesulfonylethenyl)furan

Reagent/Reaction Type	Expected Major Product	Rationale
HNO₃/H₂SO₄ (Nitration)	2-(1-Methanesulfonylethenyl)-5-nitrofuran	The electron-withdrawing substituent at C2 directs the incoming electrophile to the C5 position.
Br₂/Dioxane (Halogenation)	2-Bromo-5-(1-methanesulfonylethenyl)furan	The C5 position is the most activated for electrophilic attack on a 2-substituted furan with an EWG. pearson.com
Ac₂O/BF₃ (Acylation)	1-(5-(1-Methanesulfonylethenyl)furan-2-yl)ethan-1-one	Friedel-Crafts acylation is directed to the C5 position, though the reaction is expected to be sluggish. youtube.com

Nucleophilic Additions to the Activated Alkenyl System

The most prominent feature of 2-(1-Methanesulfonylethenyl)furan 's reactivity is the exocyclic double bond, which is highly activated towards nucleophilic attack due to the strong electron-withdrawing sulfonyl group. This moiety functions as an excellent Michael acceptor, readily undergoing conjugate (or 1,4-) addition with a wide range of soft nucleophiles. wikipedia.orgmasterorganicchemistry.comlibretexts.org

The general mechanism involves the addition of a nucleophile to the β-carbon of the double bond, generating a resonance-stabilized carbanion (an enolate equivalent) which is then protonated to give the final product. youtube.com Vinyl sulfones are known to be even more reactive Michael acceptors than the more common α,β-unsaturated ketones or esters. rsc.org

A variety of nucleophiles can participate in this reaction:

Thiols: Thiolates are excellent nucleophiles for conjugate addition to vinyl sulfones. wikipedia.orgrsc.org For example, cysteine residues in proteins can react with vinyl sulfones.

Amines: Primary and secondary amines can add to the activated double bond to form β-amino sulfones.

Enolates: Carbon nucleophiles, such as enolates derived from malonates, β-ketoesters, or ketones, can be used to form new carbon-carbon bonds. libretexts.org

Organocuprates: Gilman reagents (dialkylcuprates) are known to perform conjugate addition to α,β-unsaturated systems selectively over direct (1,2-) addition. masterorganicchemistry.com

Table 2: Examples of Michael Addition Reactions

Michael Donor (Nucleophile)	Michael Acceptor	Product Type
Diethyl malonate	2-(1-Methanesulfonylethenyl)furan	Diethyl 2-(1-(furan-2-yl)-2-(methylsulfonyl)ethyl)malonate
Piperidine	2-(1-Methanesulfonylethenyl)furan	2-(1-(Piperidin-1-yl)-2-(methylsulfonyl)ethyl)furan
Thiophenol	2-(1-Methanesulfonylethenyl)furan	2-(1-(Methylsulfonyl)-2-(phenylthio)ethyl)furan

Cycloaddition Reactions Involving the Furan Ring and the Double Bond

The structure of 2-(1-Methanesulfonylethenyl)furan contains both a diene (the furan ring) and a dienophile (the activated double bond), allowing for participation in cycloaddition reactions.

Diels-Alder Reactions and Related Cycloadditions

The Diels-Alder reaction is a [4+2] cycloaddition that typically involves a conjugated diene and a dienophile to form a six-membered ring. masterorganicchemistry.com Furan can act as the diene component, but its aromatic character means it is less reactive than acyclic dienes. The reaction is often reversible. youtube.com

The reactivity of the furan diene is highly dependent on its substituents. Electron-donating groups on the furan enhance its reactivity, while electron-withdrawing groups, such as the 1-methanesulfonylethenyl group, decrease its reactivity. nih.govyoutube.com Consequently, the Diels-Alder reaction of 2-(1-Methanesulfonylethenyl)furan as the diene would be challenging and require a highly reactive dienophile (e.g., maleic anhydride, N-phenylmaleimide) and potentially harsh conditions or specific catalysis. rsc.orgnih.gov Despite the deactivation, studies on other electron-poor furans like furoic acid have shown that these reactions are possible, particularly in aqueous media which can provide a thermodynamic driving force. nih.gov

Conversely, the activated double bond of the 1-methanesulfonylethenyl substituent makes it a potent dienophile. wikipedia.org It can react with electron-rich dienes such as cyclopentadiene (B3395910) or 2,3-dimethyl-1,3-butadiene. This would lead to the formation of a cyclohexene (B86901) ring appended to the furan. This dual reactivity could potentially lead to intermolecular dimerization or intramolecular cycloadditions if a suitable diene were tethered to the molecule.

Ring-Opening and Rearrangement Pathways of the Furan Heterocycle

The furan ring is susceptible to cleavage under various conditions, particularly oxidative or acidic environments. acs.orgresearchgate.net The presence of the vinyl sulfone substituent can influence these pathways. For instance, a reaction initiated at the double bond could lead to a cascade reaction culminating in the opening of the furan ring.

Oxidative ring-opening of furans can yield valuable dicarbonyl compounds. researchgate.net For example, oxidation can lead to the formation of unsaturated 1,4-dicarbonyl systems. In the case of 2-(1-Methanesulfonylethenyl)furan , oxidation could potentially cleave the ring to produce a highly functionalized linear product containing the sulfonyl moiety.

Acid-catalyzed rearrangements are also common for furan derivatives. Protonation of the furan oxygen can initiate a series of reactions leading to different heterocyclic or acyclic structures. For example, some 2-substituted furans are known to undergo rearrangement to form substituted pyranones or other ring systems. acs.org

Oxidation and Reduction Transformations of 2-(1-Methanesulfonylethenyl)furan

Both the furan ring and the vinyl sulfone group can undergo redox transformations.

Oxidation: The furan ring is sensitive to oxidation. Depending on the oxidant and conditions, it can be converted to various products. For example, oxidation with reagents like m-CPBA or hydrogen peroxide can lead to furanones or ring-opened products like maleic acid derivatives. researchgate.netosi.lv The sulfone group is already in a high oxidation state and is generally stable to further oxidation. organic-chemistry.org

Reduction: The vinyl sulfone moiety can be reduced. Catalytic hydrogenation would likely reduce the carbon-carbon double bond. More powerful reducing agents or specific methods can be used to achieve reductive cleavage of the carbon-sulfur bond, removing the sulfonyl group entirely. wikipedia.org For instance, radical-mediated thiodesulfonylation offers a method to replace the sulfonyl group with a thioether. nih.gov The furan ring can also be reduced, typically by catalytic hydrogenation under more forcing conditions, to yield the corresponding tetrahydrofuran (B95107) derivative.

Metal-Mediated and Catalytic Reactions of the Compound

Transition metal catalysis offers a powerful toolkit for modifying both furan and vinyl sulfone systems. researchgate.netorganic-chemistry.org While specific studies on 2-(1-Methanesulfonylethenyl)furan are scarce, analogies can be drawn from related structures.

Cross-Coupling Reactions: The hydrogen atoms on the furan ring, particularly at the C5 position, could potentially be functionalized via metal-catalyzed C-H activation pathways. Alternatively, if a halide were introduced at the C5 position (see section 3.1), it would serve as a handle for standard cross-coupling reactions like Suzuki, Stille, or Heck couplings.

Synthesis: Metal catalysts are extensively used in the synthesis of highly substituted furans. For example, gold- and copper-catalyzed cyclizations of 2-(1-alkynyl)-2-alken-1-ones are powerful methods for furan synthesis. researchgate.netresearchgate.net These precursors bear a strong structural resemblance to the target compound. Similarly, various metal-catalyzed methods exist for the synthesis of vinyl sulfones, such as the nickel-catalyzed sulfonylation of alkenes. organic-chemistry.org

Rearrangements: Metal catalysts can induce unique rearrangements. For instance, gold or platinum catalysts are known to catalyze the cycloisomerization of furan-containing enynes, while other metals can promote skeletal rearrangements of the furan ring itself. dntb.gov.uanih.gov

Mechanistic Investigations of 2 1 Methanesulfonylethenyl Furan Reactivity

Elucidation of Reaction Pathways and Transition States

The reactivity of 2-(1-Methanesulfonylethenyl)furan is largely dictated by the interplay between the aromatic furan (B31954) ring and the electron-deficient double bond. The furan ring can act as a diene in Diels-Alder reactions or undergo electrophilic substitution, while the activated double bond is a prime target for nucleophilic addition.

In the context of Diels-Alder reactions , the electron-withdrawing nature of the methanesulfonyl group deactivates the furan ring, making it a less reactive diene compared to unsubstituted furan. nih.govrsc.org However, this deactivation can be overcome by using highly reactive dienophiles or by employing Lewis acid catalysis to lower the energy of the transition state. Computational studies on analogous systems suggest that the transition states for these cycloadditions would be highly asynchronous, with the initial bond formation occurring at the C5 position of the furan ring due to the electronic influence of the substituent at C2.

Nucleophilic addition to the exocyclic double bond represents another major reaction pathway. The strong electron-withdrawing capacity of the sulfonyl group polarizes the C=C bond, rendering the β-carbon highly electrophilic and susceptible to attack by a wide range of nucleophiles. Mechanistic investigations into similar Michael acceptors indicate that the reaction proceeds through a stabilized carbanionic intermediate. The transition state for this addition is influenced by the nature of the nucleophile, the solvent, and the presence of any catalysts.

Electrophilic substitution on the furan ring is generally disfavored due to the deactivating effect of the substituent. pharmaguideline.com If forced under harsh conditions, substitution would be expected to occur at the C5 position, which is the most activated position in 2-substituted furans. pharmaguideline.com The mechanism would proceed through a standard arenium ion intermediate, with the transition state energy being significantly higher than that for electron-rich furans.

Kinetic and Thermodynamic Profiling of Chemical Transformations

The kinetic and thermodynamic parameters of reactions involving 2-(1-Methanesulfonylethenyl)furan are crucial for understanding and controlling its chemical behavior.

For Diels-Alder reactions , the activation energy is expected to be relatively high due to the electronic deactivation of the furan diene. nih.gov This translates to slower reaction rates compared to electron-rich furans. The thermodynamics of the reaction are often governed by a delicate balance between the enthalpic gain from the formation of new sigma bonds and the entropic penalty of bringing two molecules together, as well as the loss of aromaticity of the furan ring. nih.gov

In nucleophilic addition reactions , the kinetics are typically favorable due to the high electrophilicity of the Michael acceptor. The rate of reaction is dependent on the nucleophilicity of the attacking species and the steric hindrance around the reaction center. Thermodynamically, these additions are generally exergonic, driven by the formation of a stable C-nucleophile bond and the relief of some electronic strain in the vinyl sulfone moiety.

A comparative overview of the expected kinetic and thermodynamic characteristics is presented in the table below.

Reaction Type	Expected Kinetic Profile	Expected Thermodynamic Profile
Diels-Alder	Slow, high activation energy	Reversible, equilibrium position depends on temperature and dienophile
Nucleophilic Addition	Fast, low activation energy	Generally favorable and exergonic
Electrophilic Substitution	Very slow, very high activation energy	Generally unfavorable, requires forcing conditions

Identification and Characterization of Reactive Intermediates

The identification and characterization of reactive intermediates are key to fully understanding the reaction mechanisms of 2-(1-Methanesulfonylethenyl)furan.

In Diels-Alder reactions , the primary intermediate is the cycloaddition product itself, an oxabicycloheptene derivative. However, under certain conditions, a charge-transfer complex between the furan and the dienophile might precede the transition state.

For nucleophilic additions , the key reactive intermediate is a resonance-stabilized carbanion. The negative charge is delocalized over the α-carbon and the oxygen atoms of the sulfonyl group. This intermediate can be trapped or observed spectroscopically under specific conditions, providing direct evidence for the proposed mechanism.

In the case of electrophilic substitution , the critical intermediate is the σ-complex or arenium ion. For 2-(1-Methanesulfonylethenyl)furan, the positive charge in this intermediate would be destabilized by the electron-withdrawing substituent, making it a high-energy and short-lived species.

Stereochemical Control and Selectivity in Synthetic Operations

The stereochemical outcome of reactions involving 2-(1-Methanesulfonylethenyl)furan is of significant interest for its application in asymmetric synthesis.

In Diels-Alder reactions , the approach of the dienophile to the furan ring can lead to the formation of endo and exo diastereomers. For many furan derivatives, the endo product is kinetically favored due to secondary orbital interactions, but the exo product is often the thermodynamically more stable isomer. The specific stereoselectivity for 2-(1-Methanesulfonylethenyl)furan would depend on the steric bulk of the dienophile and the reaction conditions. Chiral Lewis acids can be employed to induce facial selectivity and afford enantiomerically enriched cycloadducts.

In nucleophilic additions , if the nucleophile or the substrate is chiral, or if a chiral catalyst is used, the reaction can proceed with high diastereoselectivity or enantioselectivity. The formation of a new stereocenter at the α-carbon can be controlled by the facial bias imposed by the existing stereocenters or the chiral environment. The development of catalytic asymmetric Michael additions to vinyl sulfones is a well-established field, and these methods could be directly applicable to 2-(1-Methanesulfonylethenyl)furan.

The table below summarizes the key stereochemical considerations for the main reaction types.

Reaction Type	Stereochemical Aspect	Controlling Factors
Diels-Alder	Endo/Exo Selectivity, Facial Selectivity	Secondary orbital interactions, steric hindrance, chiral catalysts
Nucleophilic Addition	Diastereoselectivity, Enantioselectivity	Chiral nucleophiles, chiral auxiliaries, chiral catalysts

Theoretical and Computational Studies of 2 1 Methanesulfonylethenyl Furan

Electronic Structure Analysis and Bonding Characterization

The electronic structure of 2-(1-Methanesulfonylethenyl)furan is dictated by the interplay between the electron-rich furan (B31954) ring and the electron-withdrawing methanesulfonylethenyl group. Computational studies on analogous 2-substituted furans, such as 2-vinylfuran and 2-cyanofuran, provide a framework for understanding this interaction. acs.orgnih.govresearchgate.net The furan ring itself is an aromatic heterocycle with significant π-electron density. The introduction of a vinyl substituent at the 2-position allows for conjugation between the ring and the double bond.

The bonding character within the molecule can be analyzed through computational methods like Natural Bond Orbital (NBO) analysis. For analogous systems, these calculations typically show a high degree of p-character in the bonds of the furan ring, consistent with its aromaticity. The C-S and S-O bonds in the methanesulfonyl group are highly polarized. The vinyl bridge facilitates electronic communication between the furan ring and the sulfonyl group, leading to a delocalized π-system, albeit one that is significantly polarized towards the sulfonyl moiety.

Table 1: Predicted Geometrical Parameters and Electronic Properties of 2-(1-Methanesulfonylethenyl)furan based on Analogous Compounds

Parameter	Predicted Value/Characteristic	Basis from Analogous Compounds
Furan Ring Bond Lengths	Slightly elongated compared to furan	Electron withdrawal by the substituent can alter ring bond lengths, as seen in other 2-substituted furans.
C=C Bond Length (vinyl)	Longer than a typical C=C bond	Conjugation with the furan ring and polarization by the sulfonyl group weaken the double bond character.
C-S Bond Length	Typical for a vinyl sulfone	Studies on methyl vinyl sulfone provide reference values. researchgate.netysu.am
Dipole Moment	Significant, oriented towards the sulfonyl group	The strong electron-withdrawing nature of the methanesulfonyl group induces a large dipole moment.
Mulliken Charges	Negative charge on oxygen atoms of the sulfonyl group; Positive charge on the sulfur atom and the β-carbon of the vinyl group.	Consistent with the known electronic effects of the sulfonyl group.

Quantum Chemical Calculations of Reaction Mechanisms and Energy Profiles

Quantum chemical calculations, particularly Density Functional Theory (DFT), are powerful tools for elucidating reaction mechanisms and their associated energy profiles. For 2-(1-Methanesulfonylethenyl)furan, several reaction pathways can be envisaged, with Diels-Alder and Michael addition reactions being the most prominent.

Computational studies on the Diels-Alder reaction of furan with dienophiles like methyl vinyl sulfone have been performed. wesleyan.edu These studies calculate the activation energies and reaction enthalpies for the formation of the endo and exo cycloadducts. The results indicate that such reactions are often reversible. wesleyan.edu For 2-(1-Methanesulfonylethenyl)furan acting as a diene, the presence of the electron-withdrawing substituent is expected to lower the energy of the Highest Occupied Molecular Orbital (HOMO) of the furan ring, potentially increasing the activation barrier for reactions with electron-poor dienophiles compared to unsubstituted furan.

Conversely, the electron-poor nature of the exocyclic double bond makes 2-(1-Methanesulfonylethenyl)furan an excellent Michael acceptor. Computational studies of the Michael addition of nucleophiles to vinyl sulfones show that the reaction proceeds via a stabilized carbanionic intermediate. nih.govfigshare.com The energy profile would feature a transition state for the nucleophilic attack on the β-carbon, leading to the enolate intermediate, followed by protonation.

Prediction of Reactivity and Selectivity Profiles

The reactivity of 2-(1-Methanesulfonylethenyl)furan can be predicted using Frontier Molecular Orbital (FMO) theory and calculated reactivity indices. The electron-withdrawing methanesulfonylethenyl substituent is expected to lower the energy of both the HOMO and the Lowest Unoccupied Molecular Orbital (LUMO) compared to furan. The lowered LUMO energy will make the molecule a potent electrophile, particularly at the exocyclic double bond.

In a potential Diels-Alder reaction where the furan acts as the diene, the regioselectivity can be predicted by analyzing the coefficients of the HOMO on the furan ring. For reactions where the vinyl sulfone moiety acts as the dienophile, the LUMO coefficients on the vinyl carbons would determine the regioselectivity.

For Michael additions, the electrophilicity is centered on the β-carbon of the vinyl group. The selectivity for 1,4-conjugate addition over other potential reactions would be high due to the strong activation provided by the sulfonyl group. The stereoselectivity of such additions, particularly in the presence of chiral catalysts, can also be modeled computationally.

Table 2: Predicted Reactivity and Selectivity for 2-(1-Methanesulfonylethenyl)furan

Reaction Type	Predicted Reactivity	Predicted Selectivity	Rationale based on Analogs
Diels-Alder (as diene)	Lower than furan with electron-poor dienophiles	Dependent on FMO coefficients	Electron-withdrawing group lowers HOMO energy.
Diels-Alder (as dienophile)	High with electron-rich dienes	Regioselectivity governed by LUMO coefficients	Electron-withdrawing group lowers LUMO energy.
Michael Addition	High	High selectivity for addition to the β-vinyl carbon	Strong activation by the sulfonyl group. researchgate.netmdpi.com

Computational Studies on Catalyst-Substrate Interactions for Enhanced Reactivity

Computational chemistry plays a crucial role in understanding and designing catalysts for specific reactions. For reactions involving 2-(1-Methanesulfonylethenyl)furan, both Lewis acid and organocatalytic systems can be computationally modeled.

In the context of Diels-Alder reactions, Lewis acid catalysis is often employed. Computational models can simulate the coordination of a Lewis acid to the oxygen atoms of the sulfonyl group. This coordination would further lower the LUMO energy of the dienophile, thereby accelerating the reaction. The binding energy and the geometry of the catalyst-substrate complex can be calculated to assess the efficacy of different Lewis acids.

For asymmetric Michael additions, organocatalysis is a common strategy. figshare.comrsc.org Computational studies can model the interaction of the vinyl sulfone substrate with a chiral organocatalyst, such as a primary or secondary amine. These models can elucidate the formation of key intermediates like enamines or iminium ions and explain the origin of enantioselectivity by comparing the transition state energies for the formation of the different stereoisomers. rsc.org For instance, studies on the organocatalytic addition of aldehydes to vinyl sulfones have shown how specific catalyst architectures can provide high levels of stereocontrol. nih.gov Similar principles would apply to reactions with 2-(1-Methanesulfonylethenyl)furan.

Synthetic Applications and Derivatization Strategies

2-(1-Methanesulfonylethenyl)furan as a Key Building Block in Organic Synthesis

Furan (B31954) and its derivatives are fundamental synthons in modern organic synthesis, enabling the creation of intricate molecules, including natural products and novel compounds for materials science and drug discovery. acs.orgresearchgate.net The utility of furan is enhanced by its capacity to undergo reactions that disrupt its aromaticity, a trait less common in more aromatic heterocycles like pyrrole (B145914) and thiophene. acs.org This characteristic makes furan a flexible precursor for a variety of important molecular substructures. acs.org

The presence of the methanesulfonyl group in 2-(1-methanesulfonylethenyl)furan activates the vinyl group, making it an excellent Michael acceptor. This reactivity is central to its role as a building block. The electron-withdrawing nature of the sulfonyl group polarizes the double bond, rendering the β-carbon susceptible to nucleophilic attack. This allows for the introduction of a wide range of substituents and the formation of new carbon-carbon and carbon-heteroatom bonds.

For instance, the reaction of 2-(1-methanesulfonylethenyl)furan with nucleophiles can lead to the formation of various adducts, which can then be further manipulated. This strategy provides a pathway to a diverse array of functionalized furan derivatives.

Synthesis of Complex Furan-Containing Architectures

The construction of polysubstituted furans is a significant area of research, with applications in various fields. nih.gov Transition metal-catalyzed cyclization reactions are among the most direct methods for assembling these structures from simpler starting materials. nih.gov While specific examples detailing the direct use of 2-(1-methanesulfonylethenyl)furan in the synthesis of highly complex, multi-cyclic furan-containing architectures are not prevalent in the reviewed literature, its role as a Michael acceptor suggests its potential in tandem reaction sequences.

One can envision a synthetic strategy where a nucleophile adds to the vinyl sulfone, and the resulting intermediate undergoes an intramolecular cyclization, potentially triggered by the furan ring or other functional groups present in the molecule. This approach could lead to the formation of fused or spirocyclic furan systems. For example, a nucleophile containing a latent electrophilic site could be employed. After the initial Michael addition, a subsequent intramolecular reaction could construct a new ring fused to the furan core.

Development of Novel Heterocyclic Systems

The furan ring itself can serve as a diene in Diels-Alder reactions, a powerful tool for the construction of six-membered rings. The reactivity of the vinyl sulfone in 2-(1-methanesulfonylethenyl)furan can be harnessed to first introduce functionality that then participates in or directs subsequent cyclization reactions to form new heterocyclic rings.

For example, the product of a Michael addition to 2-(1-methanesulfonylethenyl)furan could contain a functional group that, upon activation, reacts with the furan ring itself. This could involve an intramolecular cyclization onto the furan ring, leading to the formation of fused bicyclic systems. The specific nature of the resulting heterocyclic system would depend on the nucleophile used and the subsequent reaction conditions.

Furthermore, the furan ring can be a precursor to other functionalities. Under specific oxidative or reductive conditions, the furan ring can be opened to reveal a 1,4-dicarbonyl compound. acs.org This transformation of a derivative of 2-(1-methanesulfonylethenyl)furan could unmask new reactive sites, enabling the construction of entirely different heterocyclic scaffolds. For instance, a 1,4-dicarbonyl compound can be cyclized with reagents like hydrazine (B178648) or primary amines to form pyridazines or pyrroles, respectively.

Functionalization for Advanced Materials Precursors

Furan-based compounds are increasingly being investigated for their potential in organic electronics, including applications in solar cells and optoelectronic devices. semanticscholar.orgntu.edu.sg The desirable properties of furan derivatives, such as good solubility, often make them competitive with their thiophene-based counterparts. semanticscholar.org The functionalization of the furan core is a key strategy for tuning the electronic and physical properties of these materials. researchgate.net

The reactivity of 2-(1-methanesulfonylethenyl)furan provides a handle for introducing various functional groups that can influence the properties of potential material precursors. For example, the introduction of chromophores, electroactive groups, or moieties that promote self-assembly can be achieved through reactions at the vinyl sulfone.

The following table outlines potential functionalization strategies and their relevance to advanced materials:

Functionalization Strategy	Reagents/Conditions	Potential Application in Materials Science
Michael Addition	Nucleophiles (e.g., thiols, amines, carbanions)	Introduction of charge-transporting or light-absorbing moieties.
Diels-Alder Reaction	Dienophiles	Creation of rigid, three-dimensional scaffolds for polymers with tailored thermal and mechanical properties.
Cross-Coupling Reactions	(Post-functionalization) Organometallic reagents, catalysts	Synthesis of conjugated oligomers and polymers for organic electronics.
Ring-Opening/Recyclization	Oxidizing/reducing agents, followed by cyclization reagents	Access to a wider variety of heterocyclic building blocks for diverse material applications.

These strategies highlight the potential of 2-(1-methanesulfonylethenyl)furan as a versatile platform for the synthesis of functionalized molecules that can serve as precursors to advanced materials with tailored properties. The ability to precisely control the molecular architecture through derivatization of the vinyl sulfone group is a key advantage in the rational design of new organic materials.

Advanced Synthetic Methodologies Utilizing 2 1 Methanesulfonylethenyl Furan

Biocatalytic and Chemoenzymatic Applications

Biocatalysis employs enzymes to perform chemical transformations, often with high selectivity and under mild conditions. Chemoenzymatic synthesis integrates enzymatic steps with traditional chemical synthesis. nih.gov There is a growing interest in using biocatalysis for the conversion of bio-based furan (B31954) compounds into valuable chemicals. nih.gov For example, transaminases have been engineered for the scalable amination of furan aldehydes. nih.gov

While specific biocatalytic uses for 2-(1-Methanesulfonylethenyl)furan are not documented, enzymes such as oxidoreductases or hydrolases could potentially interact with the furan ring or the vinyl sulfone moiety. Engineered enzymes have shown the ability to perform selective oxidations on furan derivatives. For example, galactose oxidase has been engineered for the synthesis of 2-(furan-2-yl)-2-oxoacetic acid, a precursor to the antibiotic cefuroxime. The development of chemoenzymatic routes often provides more sustainable and efficient pathways to chiral drugs and synthetic precursors. researchgate.net

Photoredox Catalysis and Radical Chemistry

Photoredox catalysis uses visible light to initiate single-electron transfer (SET) processes, enabling the formation of radical intermediates under mild conditions. researchgate.net Vinyl sulfones are known to participate in radical reactions. For example, radical-mediated thiodesulfonylation of vinyl sulfones provides access to vinyl sulfides. nih.gov This type of reactivity suggests that 2-(1-Methanesulfonylethenyl)furan could be a substrate for photoredox-mediated transformations.

The general strategy involves the generation of a sulfonyl radical via SET, which can then engage in various cascade reactions. nih.gov Research into the photocatalytic synthesis of spirocyclic vinyl sulfones has demonstrated the utility of radical cyclization followed by functional group migration. nih.gov Although specific studies on 2-(1-Methanesulfonylethenyl)furan are absent, its structure is amenable to similar radical-based synthetic strategies for constructing complex molecular architectures.

Flow Chemistry and Continuous Processing Approaches

Flow chemistry involves performing chemical reactions in a continuously flowing stream rather than in a batch-wise fashion. This technology offers advantages in safety, scalability, and efficiency. mdpi.com The synthesis of various heterocyclic compounds, including furan derivatives, has been successfully translated to continuous flow processes. nih.govresearchgate.net For instance, the synthesis of nitrofuran pharmaceuticals has been achieved using a robust continuous flow platform that allows for the safe in-situ generation of hazardous reagents like acetyl nitrate. nih.gov

Continuous flow systems can significantly reduce reaction times compared to batch processes, particularly for reactions requiring high temperatures. nih.gov While specific flow chemistry protocols for 2-(1-Methanesulfonylethenyl)furan are not described in the literature, its synthesis or subsequent transformations could benefit from this approach. The precise control over reaction parameters such as temperature, pressure, and residence time offered by flow reactors could lead to improved yields and selectivity in reactions involving this versatile compound. acs.orguc.pt

Conclusion and Future Perspectives in 2 1 Methanesulfonylethenyl Furan Research

Current State of Research and Key Achievements

The specific chemical entity, 2-(1-methanesulfonylethenyl)furan, is not extensively documented in current scientific literature. Its study appears to be a nascent field, with no major published research focusing directly on its synthesis or reactivity. However, the constituent functional groups—the 2-substituted furan (B31954) ring and the vinyl sulfone moiety—are individually well-established and highly valuable synthons in organic chemistry.

Key achievements in the broader context lie in the extensive development and understanding of furan chemistry and vinyl sulfone reactivity. Furans, derivable from renewable biomass sources, are recognized as important "platform chemicals." nih.gov Their utility in [4+2] cycloaddition reactions (Diels-Alder reactions) is a cornerstone of modern synthetic strategy, providing atom-economical pathways to complex cyclic systems. nih.govwikipedia.org Vinyl sulfones are powerful and versatile building blocks, primarily known for their role as exceptional Michael acceptors and reactive partners in various cycloaddition reactions. researchgate.netnih.gov The combination of these two moieties in a single molecule, as in 2-(1-methanesulfonylethenyl)furan, therefore represents a logical and promising, yet underexplored, area of synthetic chemistry.

Unexplored Reactivity and Synthetic Potential

The synthetic potential of 2-(1-methanesulfonylethenyl)furan is significant, stemming from the dual reactivity of its furan and vinyl sulfone components. Its structure suggests a rich and varied, though largely unexplored, reaction chemistry.

As a Michael Acceptor: The electron-withdrawing nature of the sulfonyl group renders the vinyl component highly susceptible to conjugate addition. Vinyl sulfones are known to be excellent Michael acceptors, reacting with a wide array of soft nucleophiles. researchgate.netchempedia.inforsc.org It is projected that 2-(1-methanesulfonylethenyl)furan would readily undergo Michael additions with nucleophiles such as organocuprates, enolates, amines, and thiols, providing a direct route to functionalized furan derivatives. The enantioselective organocatalytic addition of aldehydes to vinyl sulfones has been demonstrated, suggesting that similar asymmetric transformations could be developed for this furan derivative. nih.gov

In Cycloaddition Reactions: The molecule possesses both a diene (the furan ring) and a dienophile (the electron-poor vinyl sulfone).

Furan as Diene: The furan ring can participate as the 4π component in Diels-Alder reactions. nih.gov However, the electron-withdrawing methanesulfonylethenyl group at the 2-position is expected to decrease the Highest Occupied Molecular Orbital (HOMO) energy of the furan ring, making it less reactive in normal-electron-demand Diels-Alder reactions. nih.gov Despite this, reactions with highly reactive dienophiles like maleimides may still be feasible, potentially enhanced by Lewis acid catalysis or high pressure. nih.govrsc.org

Vinyl Sulfone as Dienophile: The vinyl sulfone moiety is an excellent 2π component (dienophile) for Diels-Alder reactions with various dienes. researchgate.net This would allow for the construction of cyclohexene (B86901) rings appended to the furan core, which could serve as versatile intermediates for further transformations.

The combination of these reactive sites within one molecule opens the door for tandem or cascade reactions, such as an intermolecular Michael addition followed by an intramolecular cyclization, to rapidly build molecular complexity.

Future Directions in Methodological Development

A primary future direction is the development of efficient and scalable synthetic routes to 2-(1-methanesulfonylethenyl)furan itself. As direct literature is scarce, methodologies can be proposed based on established transformations.

Proposed Synthetic Methodologies: A highly plausible and widely used method for constructing vinyl sulfones from aldehydes is the Horner-Wadsworth-Emmons (HWE) reaction. nrochemistry.comchemicalforums.com This would involve the condensation of 2-furaldehyde with a sulfonyl-stabilized phosphonate (B1237965) ylide. The Wittig reaction is another viable alternative for this olefination. organic-chemistry.orgmasterorganicchemistry.comwikipedia.orgnih.gov Other modern methods for vinyl sulfone synthesis, such as the direct sulfonylation of alkenes, could also be explored. rsc.org

Table 1: Proposed Synthetic Routes to 2-(1-Methanesulfonylethenyl)furan

Reaction Type	Starting Materials	Key Reagents	Anticipated Advantages
Horner-Wadsworth-Emmons	2-Furaldehyde, Diethyl (methylsulfonylmethyl)phosphonate	Base (e.g., NaH, KHMDS)	High E-selectivity, mild conditions, easy purification. nrochemistry.comorgsyn.org
Wittig Reaction	2-Furaldehyde, (Methylsulfonylmethyl)triphenylphosphonium salt	Strong Base (e.g., n-BuLi)	Well-established, versatile for aldehydes. organic-chemistry.orgmasterorganicchemistry.com
Julia-Kocienski Olefination	2-Furaldehyde, 1-Phenyl-1H-tetrazol-5-yl methyl sulfone	Base (e.g., KHMDS)	High stereoselectivity.

Further methodological development should focus on creating asymmetric versions of its reactions. The use of chiral catalysts for Michael additions or Diels-Alder reactions involving 2-(1-methanesulfonylethenyl)furan could provide enantiomerically enriched products, which is of high importance for applications in medicinal chemistry. nih.govrsc.org

Broader Impact on Synthetic Chemistry and Related Disciplines

The development of the chemistry surrounding 2-(1-methanesulfonylethenyl)furan stands to have a notable impact on several scientific fields.

Synthetic Chemistry: As a bifunctional building block, it offers a platform for the synthesis of diverse and complex molecular architectures. The ability to selectively address either the furan or the vinyl sulfone moiety allows for stepwise, controlled functionalization, making it a valuable tool in target-oriented synthesis. Strategies for preparing 2,4-disubstituted furans have utilized sulfone-based reagents, highlighting the synergy between these functional groups. acs.org

Medicinal and Agrochemical Chemistry: Both the furan ring and the sulfone group are prevalent structural motifs in a vast number of biologically active compounds. nih.govijabbr.com Furan derivatives exhibit a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. rsc.orgnih.govijabbr.com Similarly, sulfone-containing compounds are crucial in drug design. nih.gov Therefore, derivatives of 2-(1-methanesulfonylethenyl)furan are promising candidates for screening in drug discovery programs. The vinyl sulfone group, in particular, can act as a covalent inhibitor of cysteine proteases, a mechanism relevant to various diseases. nih.gov

Materials Science: Furan-based compounds, particularly those derived from biomass, are increasingly investigated for the production of sustainable polymers and materials. The Diels-Alder reaction of furans is a key reaction in developing self-healing materials and recyclable thermosets. The introduction of the polar sulfone group could be used to tune the physical and chemical properties of such materials, potentially leading to new polymers with enhanced thermal stability or specific solubility characteristics.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 2-(1-Methanesulfonylethenyl)furan, and how do reaction parameters (e.g., solvent, temperature) affect yield and purity?

• Methodological Answer : The synthesis typically involves functionalizing the furan ring with a methanesulfonylethenyl group. A common approach is the reaction of a furan precursor (e.g., 2-vinylfuran) with methanesulfonyl chloride under controlled conditions. For example, nucleophilic substitution or radical-mediated pathways may be employed. Reaction optimization studies suggest that polar aprotic solvents (e.g., DMF) at 60–80°C improve yield (∼65–75%) by stabilizing intermediates . Purity can be enhanced via column chromatography (silica gel, hexane/ethyl acetate gradient) .

Q. Which spectroscopic techniques are most effective for characterizing 2-(1-Methanesulfonylethenyl)furan, and what key spectral signatures should researchers prioritize?

• Methodological Answer :

• NMR : The $^1H$-NMR spectrum shows distinct signals for the furan ring protons (δ 6.2–7.1 ppm) and the methanesulfonyl group (singlet at δ 3.1–3.3 ppm for CH$_3$) .
• IR : Strong absorption bands at 1150–1250 cm$^{-1}$ (S=O stretching) and 1600–1650 cm$^{-1}$ (C=C furan) confirm functional groups .
• Mass Spectrometry : A molecular ion peak at m/z 188 (M$^+$) and fragment ions at m/z 95 (furan ring) are diagnostic .

Q. How does the electronic nature of the methanesulfonyl group influence the stability of 2-(1-Methanesulfonylethenyl)furan under varying pH and temperature conditions?

• Methodological Answer : The electron-withdrawing methanesulfonyl group reduces electron density on the furan ring, increasing stability toward electrophilic attack but making it susceptible to nucleophilic degradation. Stability studies in aqueous buffers show:

• pH 2–6 : Hydrolysis of the sulfonyl group occurs above 50°C (t$_{1/2}$ = 12 hours at 60°C) .
• pH > 8 : Rapid ring-opening via nucleophilic substitution (e.g., hydroxide attack at the β-position of the furan) .

Advanced Research Questions

Q. What experimental strategies can resolve contradictions in reported toxicity data for 2-(1-Methanesulfonylethenyl)furan, particularly when using surrogate compounds like furan derivatives?

• Methodological Answer :

• Critical Data Review : Cross-validate surrogate-based HTFOEL values (e.g., 1 ppb for furan analogs) with in vitro assays (e.g., hepatic cell toxicity models) to assess relevance .
• Mechanistic Studies : Use isotopic labeling (e.g., $^{14}C$-tagged compound) to track metabolic pathways and identify reactive intermediates in hepatocytes .
• Species-Specific Models : Compare rodent vs. human hepatocyte responses to address steep dose-response discrepancies observed in carcinogenicity studies .

Q. How can Density Functional Theory (DFT) simulations predict the regioselectivity of 2-(1-Methanesulfonylethenyl)furan in Diels-Alder reactions?

• Methodological Answer :

• Computational Workflow :

Optimize geometry using B3LYP/6-31G(d) to determine electron density distribution.

Calculate Fukui indices to identify nucleophilic/electrophilic sites.

• Outcome : The methanesulfonyl group polarizes the furan ring, directing dienophiles to the α-position (LUMO = -1.8 eV at C2). Experimental validation via trapping reactions (e.g., with methyl acrylate) confirms DFT-predicted regioselectivity .

Q. What are the methodological challenges in analyzing dimerization kinetics of 2-(1-Methanesulfonylethenyl)furan, and how can they be mitigated?

• Methodological Answer :

• Challenge 1 : Competing side reactions (e.g., ring-opening) under thermal activation.
• Solution : Use low-temperature photolysis (λ = 300 nm) to generate reactive intermediates without thermal degradation .
• Challenge 2 : Quantifying dimerization rates in real time.
• Solution : Employ time-resolved UV-Vis spectroscopy (λ$_{max}$ = 270 nm for dimer) with pseudo-first-order kinetics analysis .

Q. How do structural modifications (e.g., substituents on the furan ring) alter the compound’s electronic coupling properties for material science applications?

• Methodological Answer : Cyclic voltammetry and EPR studies reveal:

• Furan vs. Thiophene : Furan-mediated systems exhibit lower electronic coupling (H$_{ab}$ = 0.12 eV) compared to thiophene (H$_{ab}$ = 0.18 eV) due to reduced π-conjugation .
• Substituent Effects : Electron-withdrawing groups (e.g., sulfonyl) decrease HOMO-LUMO gaps, enhancing charge transport in organic semiconductors .